Cas no 374078-00-9 (2H-1-Benzopyran-3,5,7-triol,4-[(2-aminoethyl)thio]-2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S,4S)-)

• Product Name: 2H-1-Benzopyran-3,5,7-triol,4-[(2-aminoethyl)thio]-2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S,4S)-
• CAS No: 374078-00-9
• MF: C₁₇H₁₉NO₆S
• MW: 365.40086388588
• CID: 1483463
• Update Time: 2024-08-24

2H-1-Benzopyran-3,5,7-triol,4-[(2-aminoethyl)thio]-2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3,5,7-triol,4-[(2-aminoethyl)thio]-2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S,4S)-
• 2H-1-Benzopyran-3,5,7-triol, 4-[(2-aminoethyl)thio]-2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S,4S)-

• Inchi： 1S/C17H19NO6S/c18-3-4-25-17-14-12(22)6-9(19)7-13(14)24-16(15(17)23)8-1-2-10(20)11(21)5-8/h1-2,5-7,15-17,19-23H,3-4,18H2
• InChI Key： RTWGDOBXVVOEQF-UHFFFAOYSA-N
• SMILES： NCCSC1C2C(=CC(=CC=2O)O)OC(C2C=C(O)C(O)=CC=2)C1O

Computed Properties

• Exact Mass: 365.09337

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 694.2±55.0 °C(Predicted)
• PSA: 136.4
• pka: 9.41±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins